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Compound of Interest

Compound Name: Nicorandil nitrate

Cat. No.: B13422311 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Researchers, Scientists,

and Drug Development Professionals

This guide provides essential, procedural, and step-by-step guidance for the safe handling and

disposal of Nicorandil nitrate in a laboratory setting. By adhering to these protocols, you can

mitigate risks, ensure a safe research environment, and maintain the integrity of your work.

Hazard Identification and Personal Protective Equipment
(PPE)
Nicorandil nitrate is classified as harmful if swallowed and can cause serious eye damage.[1]

It is imperative to use appropriate personal protective equipment (PPE) to prevent exposure.

The following table summarizes the recommended PPE for various tasks involving Nicorandil
nitrate.
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Task Required Personal Protective Equipment

Routine Handling (Small Quantities)

Safety glasses with side shields or goggles,

impervious gloves (e.g., Nitrile rubber, 0.11 mm

thickness with a breakthrough time of >480

minutes), lab coat.[2]

Bulk Handling / Weighing

Chemical goggles or face shield, impervious

gloves (e.g., PVC or rubber), protective shoe

covers, head covering, and a high-efficiency

dust respirator (P2 or P3).[3]

Spill Cleanup

Chemical goggles or face shield, impervious

gloves, protective shoe covers, and a high-

efficiency dust respirator. For non-routine

emergencies, a full-face mask with a self-

contained breathing apparatus may be

necessary.[3]

Emergency Response (Fire)
Self-contained breathing apparatus and full

firefighting turnout gear.[2]

Quantitative Toxicological Data
The following table summarizes the acute toxicity data for Nicorandil. This information is critical

for understanding the potential hazards and for risk assessment in your experimental design.
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Route of Administration Organism LD50/TDLO Value

Oral (LD50) Mouse 626 mg/kg

Oral (LD50) Rat 1,220 mg/kg

Oral (TDLO) Rat 100 mg/kg

Oral (TDLO) Human 195 mg/kg/1Y (intermittent)

Intraperitoneal (LD50) Mouse 214 mg/kg

Intraperitoneal (LD50) Rat 1,100 mg/kg

Subcutaneous (LD50) Mouse 1,350 mg/kg

Subcutaneous (LD50) Rat 1,200 mg/kg

LD50: Lethal Dose, 50%; TDLO: Toxic Dose Low. Data extracted from Safety Data Sheets.[1]

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

The following workflow outlines the key steps for handling Nicorandil nitrate from receipt to

disposal.
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Receiving and Storage

Handling and Experimental Use

Waste Disposal

Receiving:
Inspect container for damage.

Verify label.

Storage:
Store in a cool, dry, well-ventilated area.

Keep container tightly sealed.
Store away from incompatible materials (e.g., strong oxidizing agents).

Preparation:
Work in a well-ventilated area or fume hood.

Don appropriate PPE.
Avoid generating dust.

Experimental Use:
Limit personal contact.

Do not eat, drink, or smoke.
Use dedicated equipment where possible.

Decontamination:
Clean work surfaces thoroughly after use.

Decontaminate equipment.

Waste Collection:
Collect waste in a clean, dry, sealable, and labeled container.

Disposal:
Dispose of as hazardous waste according to local, state, and federal regulations.

Consult with your institution's EHS department.

Click to download full resolution via product page

Caption: Standard operational workflow for Nicorandil nitrate.
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Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Minor Spills:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Wear impervious gloves, safety glasses, and a dust respirator.[3]

Containment: Use dry cleanup procedures and avoid generating dust.[3]

Cleanup: Gently sweep or vacuum up the spilled material.[3] Consider using an explosion-

proof vacuum designed for grounded storage and use.[3]

Collection: Place the spilled material into a clean, dry, sealable, and labeled container for

disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Major Spills:

Evacuate: Clear the area of all personnel and move upwind.[3]

Alert Emergency Responders: Notify your institution's emergency services and provide them

with the location and nature of the hazard.[3]

Control Contact: Only trained personnel with appropriate PPE, including a dust respirator,

should enter the area.[3]

Prevent Spread: Prevent the spillage from entering drains, sewers, or water courses.[3]

Cleanup: Follow the guidance of emergency responders for cleanup and disposal.

The following diagram illustrates the logical workflow for responding to a Nicorandil nitrate
spill.
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Caption: Emergency response workflow for a Nicorandil nitrate spill.
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First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

After Inhalation: Move the individual to fresh air. If they feel unwell, consult a doctor.[4]

After Skin Contact: Take off immediately all contaminated clothing.[4] Rinse the skin with

water or shower.[4]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Remove contact lenses if present and easy to do so.[2] Continue rinsing and consult a

doctor immediately.[1][2]

After Swallowing: Immediately call a doctor.[1] If the person is conscious, have them drink

water (two glasses at most).[4]

Disposal Plan
All waste containing Nicorandil nitrate must be handled as hazardous waste in accordance

with local, state, and federal regulations.[3]

Collection: Place all contaminated materials (e.g., gloves, wipes, and the chemical itself) in a

clean, dry, sealable, and clearly labeled container.[3]

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Consult your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures. Approved methods may include incineration at a licensed

facility.[3][5] Do not dispose of Nicorandil nitrate down the drain or in the regular trash.[4]

By integrating these safety protocols and operational plans into your laboratory's standard

operating procedures, you can build a foundation of safety and trust in your research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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